Methyl 2-({[1-(2,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinyl]carbonyl}amino)benzenecarboxylate

• IUPAC Name: methyl 2-[[1-[(2,4-dichlorophenyl)methyl]-6-oxopyridine-3-carbonyl]amino]benzoate
• InChI: InChI=1S/C21H16Cl2N2O4/c1-29-21(28)16-4-2-3-5-18(16)24-20(27)14-7-9-19(26)25(12-14)11-13-6-8-15(22)10-17(13)23/h2-10,12H,11H2,1H3,(H,24,27)
• InChI Key: RBQCYSMUCDTKGJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)C2=CN(C(=O)C=C2)CC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C21H16Cl2N2O4
• DSSTOX Substance ID: DTXSID101116689
• Molecular Weight: 431.3 g/mol
• CAS RN: 242797-49-5

Description

“Methyl 2-({[1-(2,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinyl]carbonyl}amino)benzenecarboxylate” is a chemical compound with the molecular formula C21H16Cl2N2O4 and a molecular weight of 431.27. .

Scientific Research Applications

Crystal Structures and Hydrogen Bonding

• Research on similar compounds, such as methyl 4-[(p-chlorophenyl)amino]-6-methyl-2-oxo-3-cyclohexen-1-carboxylate, has focused on their crystal structures and hydrogen bonding patterns. This study revealed that intermolecular N–H⋯OC hydrogen bonds form infinite chains of molecules, and the carbomethoxy groups show significant disorder due to rotation around the C–C(OOC) single bond (Kubicki, Bassyouni, & Codding, 2000).

Hydrolysis and Tautomerism

• In a study investigating the hydrolysis of related compounds, it was found that these compounds undergo hydrolysis into pyruvic acid, carbon dioxide, and amines, showing different types of hydrolyses based on their tautomerism between enamine and ketimine forms (Iwanami, Kenjo, Nishibe, Kajiura, & Isoyama, 1964).

Synthesis of Novel Compounds

• Novel compounds have been synthesized using related chemical structures, such as 3-amino-4-aryl-5-ethoxycarbonyl-6-methylthieno[2,3-b]pyridine-2-carboxamides, leading to the formation of fused polyheterocyclic systems (Bakhite, Al‐Sehemi, & Yamada, 2005).

Structural Stabilization via Hydrogen Bonds

• Methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, a compound with a similar structure, demonstrates stabilization through intra- and intermolecular N-H···O hydrogen bonds in its crystal structure (Vasu, Nirmala, Chopra, Mohan, & Saravanan, 2004).

Metal Complex Formation

• Research involving compounds like 2-pyridinecarboxaldehyde with N-tosyl-1,2-diaminobenzene has led to the formation of metal complexes, highlighting the potential for these structures in metal coordination chemistry (Sousa, Bermejo, Fondo, García-Deibe, Sousa-Pedrares, & Piro, 2001).

Potential as Calcium-Channel Antagonists

• Some 1,4-dihydropyridine derivatives, akin to the compound , have shown characteristics of calcium modulatory properties. The structures of these compounds indicate potential calcium-channel antagonist activity (Linden, Şafak, Şimşek, & Gündüz, 2011).